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Compound of Interest

Compound Name: Allylethyl carbonate

Cat. No.: B075759 Get Quote

An Objective Head-to-Head Comparison of Allylethyl Carbonate and Dimethyl Carbonate for

Researchers

In the landscape of modern chemistry, the selection of appropriate reagents and solvents is

paramount to achieving desired reaction outcomes, ensuring safety, and adhering to the

principles of green chemistry. Among the versatile class of organic carbonates, Allylethyl
Carbonate (AEC) and Dimethyl Carbonate (DMC) are two compounds that find utility in

specialized and broad applications, respectively. This guide provides a detailed, data-driven

comparison of AEC and DMC to assist researchers, scientists, and drug development

professionals in making informed decisions for their specific applications.

Physicochemical Properties
A fundamental comparison begins with the intrinsic physicochemical properties of each

compound. These properties dictate their behavior in various chemical environments and their

suitability for different applications.
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Property Allylethyl Carbonate (AEC) Dimethyl Carbonate (DMC)

CAS Number 1469-70-1 616-38-6

Molecular Formula C6H10O3 C3H6O3

Molecular Weight 130.14 g/mol 90.08 g/mol

Appearance
Colorless to almost colorless

clear liquid
Colorless liquid

Odor - Pleasant, ester-like

Boiling Point - 90 °C

Melting Point - 2 to 4 °C

Density - 1.069-1.073 g/mL

Flash Point - 17 °C

Solubility in Water Slightly soluble 13.9 g/100 mL

Applications in Research and Development
While both are carbonate esters, their applications diverge significantly, largely due to their

distinct chemical structures.

Allylethyl Carbonate (AEC): A Niche Additive in Energy
Storage
The primary application for AEC identified in the literature is as an electrolyte additive in lithium-

ion batteries. The allyl group in AEC is key to its functionality, as it can be electrochemically

reduced to form a stable solid electrolyte interphase (SEI) on the surface of the graphite anode.

This SEI layer is crucial for preventing the exfoliation of the graphite structure and suppressing

the decomposition of the electrolyte, thereby enhancing the battery's cycle life and

performance.

Dimethyl Carbonate (DMC): A Versatile Green Reagent
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Dimethyl Carbonate is widely recognized as a green reagent due to its low toxicity and

biodegradability. Its applications are extensive and include:

Methylating Agent: DMC is a safer alternative to traditional methylating agents like dimethyl

sulfate and methyl halides for the methylation of phenols, anilines, and carboxylic acids.

Solvent: It is used as a solvent in coatings, adhesives, and in the production of

pharmaceuticals and agrochemicals.

Lithium-Ion Battery Electrolytes: DMC is a common co-solvent in lithium-ion battery

electrolytes, valued for its low viscosity which enhances ionic conductivity.

Intermediate in Polycarbonate Synthesis: A significant industrial use of DMC is in the

production of polycarbonates.

Performance: Experimental Data
Direct comparative performance data between AEC and DMC is limited. The following tables

summarize experimental findings for each compound in their respective primary applications.

Allylethyl Carbonate as a Lithium-Ion Battery Electrolyte
Additive

Performance Metric Value Experimental Conditions

Reversible Capacity 320 mAh/g

Graphitic anode (MCMB-2528)

in a 1.0M LiPF6 in propylene

carbonate (PC): diethyl

carbonate (DEC) (3:2 in

volume) electrolyte with AEC.

Reduction Potential 1.5V vs. Li|Li+
Determined by cyclic

voltammetry (CV).

Dimethyl Carbonate as a Methylating Agent
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Substrate Product Yield
Experimental
Conditions

Anilines, Phenols,

Carboxylic Acids
Methylated derivatives

Varies (often requires

elevated

temperatures/pressur

e)

DMC acts as both

reagent and solvent.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research.

Protocol for Evaluating Allylethyl Carbonate as a Battery
Electrolyte Additive
Objective: To investigate the effect of AEC as an electrolyte additive on the performance of a

graphitic anode in a lithium-ion battery.

Materials:

Graphitic anode (e.g., MCMB-2528)

Lithium foil (counter electrode)

Electrolyte: 1.0M LiPF6 in a mixture of propylene carbonate (PC) and diethyl carbonate

(DEC) (3:2 by volume)

Allylethyl Carbonate (AEC) additive

Coin cell components (casings, spacers, springs, separator)

Procedure:

Prepare the electrolyte solution with the desired concentration of AEC.

Assemble coin cells in an argon-filled glovebox.

Use the graphitic material as the working electrode and lithium foil as the counter electrode.
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Employ a microporous membrane as the separator.

Perform electrochemical cycling using a battery testing system.

Charge and discharge the cells at a constant current density between defined voltage limits.

Characterize the electrochemical properties, including charge-discharge capacity and cycling

stability.

Post-cycling analysis of the anode surface can be conducted using techniques like Scanning

Electron Microscopy (SEM) and X-ray Photoelectron Spectroscopy (XPS) to study the SEI

layer.

Visualizing Mechanisms and Workflows
Synthesis of Allylethyl Carbonate
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Synthesis of Allylethyl Carbonate

Allyl Alcohol Ethyl Chloroformate Base (e.g., Pyridine)

Catalyst

Allylethyl Carbonate Base Hydrochloride

AEC in SEI Formation on Graphite Anode

Allylethyl Carbonate in Electrolyte

Electrochemical Reduction at Anode Surface

AEC Radical Anion

Polymerization/Decomposition

Stable SEI Layer
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General Methylation by Dimethyl Carbonate

Dimethyl Carbonate

Tetrahedral Intermediate

Nucleophile (e.g., R-OH, R-NH2)

Base (e.g., K2CO3)

activates

Methylated Product (R-OCH3, R-NHCH3) Methanol + CO2

Click to download full resolution via product page

To cite this document: BenchChem. [Head-to-head comparison of Allylethyl carbonate and
dimethyl carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075759#head-to-head-comparison-of-allylethyl-
carbonate-and-dimethyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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